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Compound of Interest

Compound Name:
(R)-3-(2-

Methoxyethoxy)pyrrolidine

CAS No.: 942618-26-0

Cat. No.: B1418763

Get Quote

Executive Summary
(R)-3-(2-Methoxyethoxy)pyrrolidine (CAS: 942618-26-0 [Free Base], 1315591-34-4 [HCl

Salt]) is a high-value chiral building block employed in the synthesis of kinase inhibitors and

GPCR ligands. Its structural motif—a saturated nitrogen heterocycle bearing a polar ether side

chain—serves two critical functions in drug design: it modulates physicochemical properties

(increasing solubility and metabolic stability) and provides a specific vector for hydrogen

bonding within protein active sites.

This guide provides a rigorous technical framework for the initial characterization of this

compound. It moves beyond basic identity confirmation to establish a self-validating analytical

control strategy, ensuring that the material meets the stringent quality attributes required for

downstream GMP synthesis.

Part 1: Molecular Identity & Structural Analysis
The primary challenge in characterizing 3-substituted pyrrolidines is distinguishing the

enantiomer from the racemate and confirming the regiochemistry of the ether linkage.
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Nuclear Magnetic Resonance (NMR) Strategy[1][2]
Causality: The pyrrolidine ring protons are magnetically non-equivalent due to the chiral center

at C3. A standard 1D 1H NMR is insufficient for complete assignment without considering

diastereotopic protons.

Protocol: 1H NMR (400 MHz, DMSO-d6 or CDCl3)
Sample Prep: Dissolve 10 mg of the HCl salt in 0.6 mL DMSO-d6. Add 1 drop of D2O to

exchange the ammonium protons if peak broadening obscures the C2/C5 protons.

Key Diagnostic Signals:

Methoxy Group: A sharp singlet at

~3.30 ppm (3H).

Ether Linkage: Two multiplets at

3.40–3.60 ppm corresponding to the -O-CH2-CH2-O- moiety.

Chiral Methine (H3): A quintet-like multiplet around

4.0–4.2 ppm.

Ring Protons (H2, H4, H5): These appear as complex multiplets due to geminal and vicinal

coupling. The H2 protons (adjacent to N and the chiral center) will show distinct chemical

shifts (diastereotopic).

Table 1: Expected NMR Data Summary (Free Base in CDCl3)
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Position Type
Shift (

ppm)
Multiplicity Integration

Assignment
Logic

-OCH3 Methyl 3.36 Singlet (s) 3H

Characteristic

methoxy

signal.[1]

Side Chain Methylene 3.50 – 3.60 Multiplet (m) 4H

Ethylene

glycol linker (-

OCH2CH2O-

).[1]

C3-H Methine 4.05 Multiplet (m) 1H

Deshielded

by oxygen;

chiral center.

[1]

C2-Ha,b Methylene 2.80 – 3.10 Multiplet (m) 2H

Adjacent to

N;

diastereotopi

c splitting

expected.[1]

C5-Ha,b Methylene 2.70 – 2.90 Multiplet (m) 2H
Adjacent to

N.

C4-Ha,b Methylene 1.70 – 2.00 Multiplet (m) 2H

Ring

methylene;

typically high

field.[1]

N-H Amine 1.80 – 2.50 Broad (br) 1H

Exchangeabl

e; shift varies

with

concentration

.[1]

Mass Spectrometry (LC-MS)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.chemeo.com/cid/13-856-7/Pyrrolidine
https://www.chemeo.com/cid/13-856-7/Pyrrolidine
https://www.chemeo.com/cid/13-856-7/Pyrrolidine
https://www.chemeo.com/cid/13-856-7/Pyrrolidine
https://www.chemeo.com/cid/13-856-7/Pyrrolidine
https://www.chemeo.com/cid/13-856-7/Pyrrolidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1418763?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol:

Ionization: Electrospray Ionization (ESI) in Positive Mode.

Mobile Phase: 0.1% Formic acid in Water/Acetonitrile.

Acceptance Criteria:

[M+H]+: Observed m/z = 146.1 ± 0.1 (Free Base MW: 145.20).

Fragmentation: In-source fragmentation may show loss of the methoxyethyl side chain

(neutral loss of 76 Da).

Part 2: Stereochemical Purity & Resolution
The (R)-enantiomer must be distinguished from the (S)-enantiomer. Optical rotation is

unreliable for high-precision purity (ee%) determination due to the low specific rotation of small

aliphatic amines. Chiral HPLC is the mandatory standard.

Chiral HPLC Method Development[4]
Expertise Insight: Primary amines often tail on polysaccharide columns due to interaction with

residual silanols. The addition of a basic modifier (Diethylamine, DEA) or derivatization is

critical.

Method A: Direct Analysis (Preferred)
Column: Daicel Chiralpak IC or IG (Immobilized phases are more robust for amines).

Dimensions: 4.6 x 250 mm, 5 µm.

Mobile Phase: n-Hexane : Ethanol : Diethylamine (90 : 10 : 0.1).

Flow Rate: 1.0 mL/min.

Detection: UV at 210 nm (low wavelength required due to lack of chromophores).

Temperature: 25°C.
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Method B: Derivatization (If UV detection is poor)
If the baseline is noisy at 210 nm, derivatize with benzyl isocyanate or FMOC-Cl to introduce a

chromophore.

Mix 10 µL sample + 10 µL benzyl isocyanate in acetonitrile.

Incubate at RT for 10 min.

Analyze using standard Chiralpak AD-H or OD-H columns (Hexane/IPA).

Crude Sample
(R)-Isomer

Derivatization
(Optional: Benzyl Isocyanate)Low UV Response

Column Screening
(IC, IG, AD-H)

Direct UV (210nm)

Method Optimization
(Mobile Phase/DEA)Resolution < 1.5

Final QC Method
(>98% ee required)

Resolution > 2.0

Click to download full resolution via product page

Caption: Decision tree for establishing a robust chiral purity method, prioritizing direct analysis

but allowing for derivatization.

Part 3: Physicochemical Profiling
Understanding the physical behavior of the salt vs. free base is vital for formulation and

storage.

pKa and Salt Selection
The pyrrolidine nitrogen is basic (estimated pKa ~9.5–10.5).

Free Base: Yellow oil.[2] Hygroscopic. Prone to oxidation (N-oxide formation) upon air

exposure.

HCl Salt: White to off-white solid. Preferred for storage.

Experiment: Potentiometric titration using a Sirius T3 or similar autotitrator in water/methanol

co-solvent to determine exact pKa.
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Hygroscopicity (DVS)
The ether oxygen introduces hydrogen bond accepting capability, making the salt potentially

deliquescent.

Protocol: Dynamic Vapor Sorption (DVS) at 25°C.

Cycle: 0% RH → 90% RH → 0% RH (step size 10%).

Risk: If mass gain >2% at 60% RH, the material must be stored in a desiccator or foil-sealed

bags.

Part 4: Handling, Stability & Storage
Trustworthiness: This protocol ensures the material remains viable for long-term research.

Storage: Store the HCl salt at -20°C. If holding the free base, store under Argon/Nitrogen at

4°C.

Handling: The free base can absorb CO2 from the air to form carbamates. Always handle

liquid aliquots under inert atmosphere.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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